Cas no 1006491-78-6 (<br>3-(3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl)-2-mercaptoquinazolin-4( 3H)-one)

• Product Name: <br>3-(3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl)-2-mercaptoquinazolin-4( 3H)-one
• CAS No: 1006491-78-6
• MF: C₁₆H₁₇ClN₄OS
• MW: 348.850380659103
• MDL: MFCD05861703
• CID: 3059746
• PubChem ID: 19621428
• Update Time: 2025-05-20

<br>3-(3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl)-2-mercaptoquinazolin-4( 3H)-one Chemical and Physical Properties

Names and Identifiers

• <br>3-(3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl)-2-mercaptoquinazolin-4( 3H)-one
• 3-(3-(4-Chloro-3,5-dimethyl-1h-pyrazol-1-yl)propyl)-2-thioxo-2,3-dihydroquinazolin-4(1h)-one
• CS-0282520
• STK349982
• 3-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one
• 3-[3-(4-chloro-3,5-dimethylpyrazol-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one
• EN300-230102
• 3-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-sulfanylquinazolin-4(3H)-one
• 3-(3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl)-2-mercaptoquinazolin-4(3H)-one
• BBL040192
• 1006491-78-6
• AKOS000311283

• MDL： MFCD05861703
• Inchi： 1S/C16H17ClN4OS/c1-10-14(17)11(2)21(19-10)9-5-8-20-15(22)12-6-3-4-7-13(12)18-16(20)23/h3-4,6-7H,5,8-9H2,1-2H3,(H,18,23)
• InChI Key： KLCIIZIMUQBWHH-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)CCCN1C(NC2C=CC=CC=2C1=O)=S

Computed Properties

• Exact Mass: 348.0811600Da
• Monoisotopic Mass: 348.0811600Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on <br>3-(3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl)-2-mercaptoquinazolin-4( 3H)-one

Compound CAS No. 1006491-78-6: 3-(3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl)-2-mercaptoquinazolin-4(3H)-one

The compound with CAS No. 1006491-78-6, known as 3-(3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl)-2-mercaptoquinazolin-4(3H)-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structural features, which include a quinazolinone core and a pyrazole moiety. The presence of these functional groups makes it a subject of interest in both academic research and industrial development.

Quinazolinones are heterocyclic compounds that have been extensively studied due to their diverse biological activities. The quinazolinone core in this compound contributes to its stability and reactivity, making it a valuable scaffold for further chemical modifications. The pyrazole ring, on the other hand, introduces additional electronic properties that enhance the compound's ability to interact with biological systems. The combination of these two moieties creates a molecule with exceptional versatility.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate for treating various diseases, including cancer and inflammatory disorders. The 2-mercaptoquinazolinone group has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related conditions. Additionally, the chloro-substituted pyrazole moiety enhances the compound's ability to target specific biological pathways, making it a promising lead for drug development.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. The process begins with the preparation of the pyrazole ring, followed by its coupling with the quinazolinone core through a propyl linker. This step ensures that the two functional groups are positioned optimally to maximize their interactions. The final product is purified using chromatographic techniques to ensure high purity and stability.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These analyses confirm the molecular structure and provide insights into the compound's electronic environment. Furthermore, mass spectrometry has been employed to determine its molecular weight and confirm its identity.

In terms of applications, this compound has shown promise in several areas beyond medicinal chemistry. For instance, its structural features make it a potential candidate for use in material science, particularly in the development of advanced polymers and coatings. The quinazolinone core's stability and reactivity could be leveraged to create materials with enhanced mechanical properties.

Another area where this compound holds potential is in the field of agricultural chemistry. Its ability to interact with biological systems suggests that it could be developed into a bioactive agent for pest control or crop protection. However, further research is required to fully understand its efficacy and safety profile in agricultural settings.

Looking ahead, there is significant interest in exploring the bioavailability and metabolism of this compound within biological systems. Understanding how it is absorbed, distributed, metabolized, and excreted will be crucial for determining its suitability as a drug candidate. Preclinical studies are currently underway to assess its pharmacokinetic properties and toxicity profile.

In conclusion, CAS No. 1006491-78-6 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.